N-2-biphenylyl-2-(2-methoxyphenoxy)propanamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-(2-phenylphenyl)propanamide
• InChI: InChI=1S/C22H21NO3/c1-16(26-21-15-9-8-14-20(21)25-2)22(24)23-19-13-7-6-12-18(19)17-10-4-3-5-11-17/h3-16H,1-2H3,(H,23,24)
• InChI Key: KBQYUFUBWOCWOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C2=CC=CC=C2)OC3=CC=CC=C3OC
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves reactions between specific phenyl and methoxyphenoxy precursors. For instance, compounds like (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide have been synthesized through reactions involving phenylethanamine and naproxen derivatives, showcasing a method that could be adapted for N-2-biphenylyl-2-(2-methoxyphenoxy)propanamide (Manolov et al., 2023).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-2-biphenylyl-2-(2-methoxyphenoxy)propanamide has been characterized using various spectroscopic techniques including NMR, UV, IR, and mass spectrometry. These techniques provide insights into the chemical environment of the molecule, bond lengths, and the spatial arrangement of atoms, which are crucial for understanding its reactivity and properties (Manolov et al., 2021).

Scientific Research Applications

Bioactive Constituents and Antibacterial Properties

Research has identified various compounds with significant bioactive potential. For instance, studies on Jolyna laminarioides have isolated compounds exhibiting chymotrypsin inhibitory activity and antibacterial effects against Escherichia coli and Shigella boydii, highlighting the potential of such compounds in medical applications (Atta-ur-rahman et al., 1997). Additionally, a series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives have demonstrated significant antibacterial and antifungal activities, potentially matching the antimicrobial activity of established agents like Ampicilline and Flucanazole (Helal et al., 2013).

Chemical Properties and Thermal Stability

The effects of o-Methoxy groups on the properties and thermal stability of renewable high-temperature cyanate ester resins have been extensively studied. The research indicates that these groups significantly impact the physical properties and thermal stability of cyanate ester resins derived from renewable phenols, offering insights into the development of sustainable materials with enhanced performance characteristics (Harvey et al., 2015).

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of specific propanamide derivatives have been investigated to understand their ideal pharmacokinetic characteristics in preclinical studies. One study focused on S-1, a selective androgen receptor modulator, revealing its low clearance, moderate distribution, and extensive metabolism in rats. This research provides valuable information for the preclinical development of propanamide-based therapeutic agents (Wu et al., 2006).

Antioxidants and Cancer Treatment

Novel antioxidants derived from phenolic compounds have shown potential in cancer treatment. Studies have demonstrated that these antioxidants do not affect normal human tissues but can effectively kill cancer cells, including chemotherapy-resistant breast cancer cells. Such findings underscore the therapeutic potential of phenolic antioxidants in oncology (Kovalchuk et al., 2013).